Cas no 834866-83-0 (2-Naphthalenecarboxylic acid, 4-hydroxy-5,6,8-trimethoxy-, ethyl ester)

• Product name: 2-Naphthalenecarboxylic acid, 4-hydroxy-5,6,8-trimethoxy-, ethyl ester
• CAS No: 834866-83-0
• MF: C₁₆H₁₈O₆
• MW: 306.31052
• CID: 671076
• PubChem ID: 12185428

2-Naphthalenecarboxylic acid, 4-hydroxy-5,6,8-trimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 4-hydroxy-5,6,8-trimethoxy-, ethyl ester
• 4-HYDROXY-5,6,8-TRIMETHOXY-2-NAPHTHALENECARBOXYLIC ACID ETHYL ESTER
• ethyl 4-hydroxy-5,6,8-trimethoxynaphthalene-2-carboxylate
• 2-Naphthalenecarboxylic acid,4-hydroxy-5,6,8-trimethoxy-,ethyl ester
• 834866-83-0
• DTXSID30479604

• Inchi： InChI=1S/C16H18O6/c1-5-22-16(18)9-6-10-12(19-2)8-13(20-3)15(21-4)14(10)11(17)7-9/h6-8,17H,5H2,1-4H3
• InChI Key： MNBYPZIFYCAMRJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC2=C(C(=C1)O)C(=C(C=C2OC)OC)OC

Computed Properties

• Exact Mass: 306.11033829g/mol
• Monoisotopic Mass: 306.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2Ų
• XLogP3: 2.9